Cas no 1249780-66-2 (1-Isopropyl-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 1-Isopropyl-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 1249780-66-2
• MF: C₆H₉N₃O₂
• MW: 155.154560804367
• MDL: MFCD16666471
• CID: 2602762
• PubChem ID: 23530557
• Update Time: 2025-05-24

1-Isopropyl-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Isopropyl-1H-1,2,3-triazole-4-carboxylic acid
• 1-propan-2-yltriazole-4-carboxylic acid
• 1-ISOPROPYL-1H-1,2,3-TRIAZOLE-4-CARBOXYLICACID
• Z931062842
• WS-01887
• ZZB78066
• SCHEMBL6071498
• AB71490
• MFCD16666471
• DB-421649
• 1-(1-Methylethyl)-1H-1,2,3-triazole-4-carboxylic Acid
• 1249780-66-2
• AKOS011338337
• SY198877
• EN300-219900
• E72181
• 1-(PROPAN-2-YL)-1H-1,2,3-TRIAZOLE-4-CARBOXYLIC ACID
• CS-0239847

• MDL： MFCD16666471
• Inchi： 1S/C6H9N3O2/c1-4(2)9-3-5(6(10)11)7-8-9/h3-4H,1-2H3,(H,10,11)
• InChI Key： RUKMIOZCNDLJKL-UHFFFAOYSA-N
• SMILES： OC(C1=CN(C(C)C)N=N1)=O

Computed Properties

• Exact Mass: 155.069476538g/mol
• Monoisotopic Mass: 155.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 68Ų

1-Isopropyl-1H-1,2,3-triazole-4-carboxylic acid Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Additional information on 1-Isopropyl-1H-1,2,3-triazole-4-carboxylic acid

Comprehensive Overview of 1-Isopropyl-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1249780-66-2)

1-Isopropyl-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1249780-66-2) is a specialized organic compound belonging to the triazole family, which has garnered significant attention in pharmaceutical and agrochemical research. The compound's unique structure, featuring a carboxylic acid functional group and an isopropyl substituent, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutics.

The rise of click chemistry and bioorthogonal reactions has further highlighted the importance of 1,2,3-triazole derivatives like 1-Isopropyl-1H-1,2,3-triazole-4-carboxylic acid. These reactions are pivotal in bioconjugation and material science, addressing trending topics such as targeted drug delivery and biomarker labeling. Its CAS No. 1249780-66-2 is frequently searched in academic databases, reflecting its relevance in cutting-edge applications. Additionally, the compound's stability and solubility profile make it a candidate for high-throughput screening platforms, a hot topic in AI-driven drug discovery.

From a synthetic perspective, 1-Isopropyl-1H-1,2,3-triazole-4-carboxylic acid is often synthesized via copper-catalyzed azide-alkyne cycloaddition (CuAAC), a method widely discussed in organic chemistry forums. Its carboxylic acid group allows for further derivatization, enabling the creation of amide or ester derivatives, which are critical in optimizing drug-like properties. This adaptability resonates with the industry's focus on fragment-based drug design and molecular hybridization, two areas dominating recent scientific literature.

Environmental and regulatory trends also influence the compound's applications. With increasing emphasis on green chemistry, researchers are exploring solvent-free or catalytic methods to produce 1-Isopropyl-1H-1,2,3-triazole-4-carboxylic acid sustainably. Its low toxicity profile, as inferred from structural analogs, positions it favorably for biocompatible material development, a niche gaining traction in medical device innovation. Searches for SAFE triazole derivatives and non-toxic intermediates often lead to this compound, underscoring its alignment with modern safety standards.

In summary, 1-Isopropyl-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1249780-66-2) bridges multiple disciplines, from medicinal chemistry to materials science. Its role in click chemistry, coupled with its potential in drug discovery and bioconjugation, ensures its continued relevance. As the scientific community prioritizes sustainable synthesis and AI-aided molecular design, this compound is poised to remain a focal point in research and industrial applications.